Cas no 214117-50-7 (4-(4-bromophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-(4-bromophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 214117-50-7
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• MDL: MFCD04125620
• CID: 828795
• PubChem ID: 1480135
• Update Time: 2025-04-19

4-(4-bromophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-BROMOPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 2,4-dihydro-4-(4-bromophenyl)-3H-1,2,4-triazol-3-one
• 3H-1,2,4-Triazol-3-one, 4-(4-bromophenyl)-2,4-dihydro-
• 4-(4-Bromophenyl)-1H-1,2,4-triazol-5(4H)-one
• 4-(4-bromophenyl)-1H-1,2,4-triazol-5-one
• 4-(4-Bromophenyl)-2H-1,2,4-triazol-3(4H)-one
• HMS2630N18
• 4-(4-bromophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• Z1269196756
• CS-0376968
• SR-01000306910-1
• E87830
• 4-(4-BROMOPHENYL)-2H-1,2,4-TRIAZOL-3-ONE
• MLS000736463
• 4-(4-Bromophenyl)-4H-1,2,4-triazol-3-ol
• SMR000338413
• MFCD04125620
• AKOS015835664
• CHEMBL1713455
• SCHEMBL792758
• SCHEMBL16278195
• DTXSID60363183
• EN300-208253
• XZOFKUWCLXPJBZ-UHFFFAOYSA-N
• 214117-50-7
• SR-01000306910
• 5N-069

• MDL： MFCD04125620
• Inchi： 1S/C8H6BrN3O/c9-6-1-3-7(4-2-6)12-5-10-11-8(12)13/h1-5H,(H,11,13)
• InChI Key： XZOFKUWCLXPJBZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=NNC1=O

Computed Properties

• Exact Mass: 238.96900
• Monoisotopic Mass: 238.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.78
• PSA: 50.68000
• LogP: 1.32310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles